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  4. 16-[4-(4-Chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile
16-[4-(4-Chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile 16-[4-(4-Chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile
Brand Name: Vulcanchem
CAS No.: 342780-83-0
VCID: VC0382372
InChI: InChI=1S/C25H22ClN5/c26-17-8-10-18(11-9-17)29-12-14-30(15-13-29)25-20-5-3-4-19(20)21(16-27)24-28-22-6-1-2-7-23(22)31(24)25/h1-2,6-11H,3-5,12-15H2
SMILES: C1CC2=C(C3=NC4=CC=CC=C4N3C(=C2C1)N5CCN(CC5)C6=CC=C(C=C6)Cl)C#N
Molecular Formula: C25H22ClN5
Molecular Weight: 427.9g/mol

16-[4-(4-Chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile

CAS No.: 342780-83-0

Main Products

VCID: VC0382372

Molecular Formula: C25H22ClN5

Molecular Weight: 427.9g/mol

16-[4-(4-Chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile - 342780-83-0

CAS No. 342780-83-0
Product Name 16-[4-(4-Chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile
Molecular Formula C25H22ClN5
Molecular Weight 427.9g/mol
IUPAC Name 16-[4-(4-chlorophenyl)piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile
Standard InChI InChI=1S/C25H22ClN5/c26-17-8-10-18(11-9-17)29-12-14-30(15-13-29)25-20-5-3-4-19(20)21(16-27)24-28-22-6-1-2-7-23(22)31(24)25/h1-2,6-11H,3-5,12-15H2
Standard InChIKey CDXTXZMLCFQGPW-UHFFFAOYSA-N
SMILES C1CC2=C(C3=NC4=CC=CC=C4N3C(=C2C1)N5CCN(CC5)C6=CC=C(C=C6)Cl)C#N
Canonical SMILES C1CC2=C(C3=NC4=CC=CC=C4N3C(=C2C1)N5CCN(CC5)C6=CC=C(C=C6)Cl)C#N
PubChem Compound 1042673
Last Modified Nov 11 2021
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